Cas no 2227754-61-0 (4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one
• CAS No: 2227754-61-0
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 5570367
• PubChem ID: 165596594
• Update Time: 2025-06-23

4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1635803
• 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one
• 2227754-61-0

• Inchi： 1S/C10H17N5O/c1-3-14-8(16)5-7(11)9(14)10-12-6-13-15(10)4-2/h6-7,9H,3-5,11H2,1-2H3/t7-,9-/m0/s1
• InChI Key： APHAFDWFWWJPBK-CBAPKCEASA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=NC=NN2CC)N1CC)N

Computed Properties

• Exact Mass: 223.14331018g/mol
• Monoisotopic Mass: 223.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77Ų

Additional information on 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one

Introduction to 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one (CAS No. 2227754-61-0)

4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2227754-61-0, belongs to a class of molecules that incorporate multiple nitrogen-containing rings, which are often associated with enhanced binding affinity and metabolic stability. The presence of both amino and triazole functional groups in its structure suggests a versatile chemical framework that could be exploited for the development of novel therapeutic agents.

The compound’s molecular architecture consists of a pyrrolidinone core linked to an ethyl group at the 1-position and a triazole moiety at the 5-position, further substituted with another ethyl group. This specific arrangement of atoms imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery. The pyrrolidinone ring is a common pharmacophore found in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of additional functional groups like the amino group enhances the compound’s reactivity and potential for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that the triazole ring in this molecule could serve as a key interaction point with biological targets, potentially modulating enzyme activity or receptor binding. The amino group, being highly polar, could facilitate hydrogen bonding interactions, further stabilizing the compound’s binding affinity. These features make 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The introduction of the ethyl groups at strategic positions enhances the compound’s solubility and metabolic stability, which are critical factors in drug development. Modern synthetic methodologies have enabled more efficient and scalable production processes, allowing for larger-scale studies and preclinical testing. The use of catalytic systems has also reduced the environmental impact of synthetic routes, aligning with current trends toward green chemistry.

In the realm of medicinal chemistry, heterocyclic compounds like 4-amino-1-ethyl-5-(1-ethyl-1H-1,2,4-triazol-5-yl)pyrrolidin-2-one have been extensively studied for their potential therapeutic applications. The combination of a pyrrolidinone core, an amino group, and a triazole moiety suggests multiple avenues for biological activity. For instance, such molecules could exhibit inhibitory effects on enzymes involved in inflammatory pathways or act as modulators of neurotransmitter receptors. Preliminary computational studies have suggested that this compound may interact with targets relevant to neurological disorders, making it a candidate for further investigation.

The development of novel drug candidates is often accompanied by rigorous testing to assess their safety and efficacy. In vitro assays have been employed to evaluate the biological activity of 4-amino-1-ethyl-5-(1-ethyl-H-pyrazolyl)pyrrolidinone, focusing on key pathways such as kinases or ion channels. These assays provide valuable insights into the compound’s potential therapeutic utility while minimizing ethical concerns associated with animal testing. Additionally, structural modifications can be guided by high-throughput screening (HTS) data to optimize potency and selectivity.

The integration of machine learning algorithms has revolutionized drug discovery by enabling rapid prediction of molecular properties and virtual screening of large libraries. These tools have been particularly useful in identifying promising candidates like 4-amino-bis(ethyl)-triazolyl-pyrrolidinone, reducing the time and cost associated with traditional discovery methods. By leveraging computational power, researchers can prioritize compounds based on their predicted binding affinities and pharmacokinetic profiles before proceeding to experimental validation.

As our understanding of disease mechanisms evolves, so does our approach to drug design. Targeting complex biological pathways often requires multifunctional molecules capable of modulating multiple targets simultaneously. The structural complexity of compounds like 4-amino-bis(ethyl)-triazolyl-pyrrolidinone makes them ideal candidates for such applications. By combining different pharmacophoric elements into a single molecule, researchers can develop agents that offer synergistic effects, potentially overcoming limitations associated with single-target drugs.

The future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as a lead molecule for derivative development. Advances in crystallography have allowed researchers to visualize how these molecules interact with biological targets at an atomic level, providing critical insights into structure-function relationships. Such information is invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion,4-amino-bis(ethyl)-triazolyl-pyrrolidinone (CAS No: 2227754 61 0) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.